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Compound of Interest

Compound Name: Nimucitinib

Cat. No.: B10861934

Proper disposal of the kinase inhibitor Nimucitinib is critical for ensuring laboratory safety and
environmental protection. Due to its classification as harmful if swallowed and very toxic to
aguatic life with long-lasting effects, strict protocols must be followed.[1] This guide provides
essential, step-by-step instructions for the safe handling and disposal of Nimucitinib waste in a
laboratory setting.

Nimucitinib: Key Data

The following table summarizes key quantitative and hazard information for Nimucitinib.

Property Value

CAS Number 2740557-24-6
Molecular Formula C25H26F2N602
Molecular Weight 480.51

H302: Harmful if swallowedH410: Very toxic to
GHS Hazard Statements o ) )
aquatic life with long lasting effects[1]

Nimucitinib Waste Disposal Workflow

The following diagram outlines the decision-making process for the proper segregation and
disposal of various types of Nimucitinib waste.
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Caption: Workflow for the safe disposal of Nimucitinib waste streams.

Experimental Protocols: Step-by-Step Disposal
Procedures

Adherence to the following procedural steps is mandatory to mitigate risks to personnel and
prevent environmental contamination.[1][2]

Personal Protective Equipment (PPE) and Hazard
Assessment

Before handling Nimucitinib in any form, ensure you are wearing appropriate PPE.
o Eye Protection: Wear safety goggles with side shields.[1]

o Hand Protection: Use protective, chemical-resistant gloves.[1]
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» Body Protection: Wear an impervious lab coat or clothing.[1]

e Hazard Communication: Be aware that Nimucitinib is harmful if swallowed and poses a
significant, long-term hazard to aquatic ecosystems.[1] All handling should be performed in a
well-ventilated area or fume hood to avoid dust and aerosol formation.[1]

Waste Segregation and Collection

All materials that have come into contact with Nimucitinib must be treated as hazardous
waste.[2] Do not mix with non-hazardous waste.

e Unused or Expired Nimucitinib:
o Keep the chemical in its original container where possible.

o If repackaging is necessary, use a container made of a compatible material that can be
tightly sealed.[3]

o Ensure the container is clearly labeled as "Hazardous Waste: Nimucitinib".
o Contaminated Solid Waste:

o This category includes items such as gloves, absorbent pads, weighing papers, and
pipette tips.

o Collect this waste in a dedicated, robust plastic bag or container that can be sealed.[4]

o The container must be clearly labeled as "Hazardous Waste" with the chemical name
"Nimucitinib".

o Contaminated Liquid Waste:

o This includes any solutions containing Nimucitinib and the rinsate from cleaning
contaminated glassware.

o Collect all liquid waste in a leak-proof, sealable container.[5]
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o The container must be compatible with the solvents used. For instance, do not store
strong acids in plastic bottles.[3]

o Label the container clearly with "Hazardous Waste: Nimucitinib" and list all chemical
components, including solvents.

o Empty Containers:

o Containers that held Nimucitinib are considered hazardous waste and must not be
disposed of in the regular trash without decontamination.[2]

o To decontaminate, triple rinse the empty container with a solvent capable of removing the
chemical residue (e.g., ethanol, methanol).[2][3]

o Crucially, collect all three rinses (the rinsate) as hazardous liquid waste and add it to your
designated liquid waste container.[3]

o After triple rinsing, deface or remove the original label from the container before disposal
as regular lab glass or plastic waste.[2]

Waste Storage

» Store all sealed hazardous waste containers in a designated and properly marked satellite
accumulation area within the laboratory.

o Ensure waste containers are kept closed at all times except when adding waste.[3]
o Do not overfill liquid containers; leave sufficient headspace for expansion.[3]

» Store waste away from incompatible materials such as strong acids, alkalis, and oxidizing
agents.[1]

Final Disposal

e Never dispose of Nimucitinib waste down the sink or in the regular trash.[2] This is critical to
prevent the release of this environmentally toxic substance into waterways.[1]
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o All waste streams containing Nimucitinib must be disposed of through your institution's
designated hazardous waste management program or a licensed waste disposal contractor.
[1] The precautionary statement P501 explicitly requires disposal of contents and container
to an approved waste disposal plant.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Nimucitinib|2740557-24-6|MSDS [dcchemicals.com]
e 2.vumc.org [vumc.org]

o 3. rtong.people.ust.hk [rtong.people.ust.hk]

e 4. Laboratory waste | Staff Portal [staff.ki.se]

e 5. gaiaca.com [gaiaca.com]

 To cite this document: BenchChem. [Safe Disposal of Nimucitinib: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861934#nimucitinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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